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Compound of Interest

3-(2-lodophenylamino)propanoic
Compound Name: d
aci

Cat. No. B3052109

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-lodophenylamino)propanoic acid, a synthetic derivative of 3-alanine, belongs to the
broader class of substituted propanoic acid compounds. While extensive research exists for
various derivatives of propanoic acid, including those with demonstrated anti-inflammatory,
antimicrobial, and anticancer properties, a comprehensive in vitro evaluation of this specific
iodinated compound is not readily available in the public scientific literature. This technical
guide, therefore, aims to provide a foundational understanding of the compound's chemical
properties and outlines a series of established in vitro experimental protocols that would be
essential for its initial biological characterization. The methodologies described herein are
based on standard practices for analogous compounds and are intended to serve as a
roadmap for researchers initiating studies on 3-(2-lodophenylamino)propanoic acid.

Chemical Properties

A summary of the known chemical properties of 3-(2-lodophenylamino)propanoic acid is
presented in Table 1. This information is crucial for the design and execution of in vitro assays,
including solubility testing and the preparation of stock solutions.
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Property Value Source

CAS Number 38470-21-2 ChemicalBook
Molecular Formula CoH10INO2 ChemicalBook
Molecular Weight 291.09 g/mol ChemicalBook
Synonyms N-(2-lodophenyl)-B-alanine PubChem

N-(o-iodophenyl)-beta-alanine

Table 1: Chemical Properties of 3-(2-lodophenylamino)propanoic acid

Proposed In Vitro Evaluation Workflow

The following diagram illustrates a logical workflow for the initial in vitro evaluation of 3-(2-
lodophenylamino)propanoic acid, starting from basic cytotoxicity screening to more specific
mechanistic assays.
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propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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